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Compound of Interest

Compound Name: D-[1,3-13C2]Ribose

CAS No.: 478511-79-4

Cat. No.: B583941

Get Quote

Executive Safety Summary
Immediate Action Directive: D-[1,3-13C2]Ribose is a stable isotope-labeled carbohydrate. It is

NON-RADIOACTIVE and NON-TOXIC.

Unlike Carbon-14 (

C) labeled compounds, this material does not decay and emits no ionizing radiation. It must be
handled as a standard chemical reagent, not as radioactive waste.[1] However, due to its
application in metabolic studies, it is frequently mixed with biological agents or organic
solvents, which dictate the ultimate disposal stream.
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Hazard Class Status Notes

Radioactivity NEGATIVE
Contains stable

C isotopes only.

RCRA Status Non-Hazardous
Not P-listed or U-listed (40

CFR 261.33).

Bio-Safety Level 1 (Base)
Becomes BSL-2+ if mixed with

viral vectors/human cells.

Flammability Low
Combustible dust hazard if

finely dispersed in air.

Technical Identity & Properties
Understanding the physicochemical properties is essential for determining compatibility with

waste streams.[1]

Property Data Relevance to Disposal

Chemical Name D-[1,3-13C2]Ribose
Standard carbohydrate

protocols apply.

Physical State White Crystalline Solid
Hygroscopic; keep dry until

disposal.

Solubility Highly Soluble (Water)
High mobility in aqueous waste

streams.

BOD Impact High

Critical: Increases Biological

Oxygen Demand in

wastewater.[2]

Stability Stable

Does not degrade

spontaneously; autoclaving

does not destroy the isotope

label.
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Disposal Decision Matrix (Self-Validating System)
The disposal route is determined not by the ribose itself, but by the matrix in which it is

dissolved or suspended. Use the following logic flow to determine the correct waste stream.

Scenario A: Pure Solid Waste (Expired or Spilled)
Context: Unused powder or spill cleanup materials (paper towels, gloves) free of other

hazardous contaminants.

Protocol:

Container: Collect in a standard solid waste container or clear heavy-duty bag.

Labeling: Deface the original container label to prevent "scavenging" or misidentification.

Label waste as "Non-Hazardous Carbohydrate."

Disposal: Can technically be disposed of in municipal trash (landfill) as it is non-

hazardous.

Senior Scientist Note: Many institutions enforce a "no chemical in trash" policy to prevent

janitorial alarm. Preferred Method: Tag as "Non-Regulated Chemical Waste" and route

through your EHS chemical waste pickup.

Scenario B: Aqueous Solutions (Buffers, Water)
Context: Ribose dissolved in water, PBS, or saline without biological agents.

Protocol:

Volume < 1 Liter: May be flushed down the sanitary sewer with copious water (20:1

dilution), provided local municipal codes allow sugar disposal.

Volume > 1 Liter:Do NOT Drain Dispose. High concentrations of sugars create a spike in

Biological Oxygen Demand (BOD), which can disrupt local wastewater treatment bacteria

and trigger regulatory fines.

Action: Collect in a carboy labeled "Non-Hazardous Aqueous Waste (High BOD)."
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Scenario C: Organic Solvent Mixtures (HPLC Waste)
Context: Ribose dissolved in Methanol, Acetonitrile, or DMSO (e.g., from LC-MS workflows).

Protocol:

The Solvent Rules: The solvent renders the waste hazardous (Ignitable/Toxic).

Segregation: Collect in a solvent safety can or carboy.

Labeling: Label strictly according to the solvent (e.g., "Flammable Waste: Acetonitrile,

Water, Trace Sugars").

Prohibition: Never autoclave this waste (explosion hazard).

Scenario D: Metabolic/Biological Waste (Cell Culture)
Context: Media containing

C-Ribose used in metabolic flux analysis with cells/bacteria.

Protocol:

Biohazard Primacy: The biological agent dictates the hazard.

Inactivation: Add bleach (10% final concentration) for 30 minutes OR Autoclave at 121°C

for 20+ minutes.

Note on Isotopes: Autoclaving kills the bacteria but does not destroy the

C isotope. The chemical remains a labeled sugar.

Disposal: After inactivation, liquid can usually be drain-disposed (check local EHS rules

regarding treated bio-waste).

Visual Workflow (Decision Logic)
The following diagram illustrates the decision-making process for segregating D-[1,3-
13C2]Ribose waste.
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Figure 1: Logic flow for determining the correct disposal stream based on waste matrix and

volume.

Expert Insight: The "Sugar in the Sink" Myth
Why can't I just pour all aqueous ribose down the drain? While D-Ribose is biodegradable,

"biodegradable" does not mean "zero impact."

BOD Spikes: Wastewater treatment plants rely on bacteria to break down organic matter. A

sudden influx of pure carbohydrate (Ribose) acts as a "feast" for these bacteria, causing their

populations to explode and consume all available oxygen in the water. This drops the

Dissolved Oxygen (DO) levels, potentially killing aquatic life downstream or disrupting the

treatment plant's balance [1].

Regulatory Compliance: The EPA and local municipalities set strict limits on BOD discharge.

While a 50mL NMR tube is negligible, 5 Liters of leftover media from a bioreactor run is

significant. Always err on the side of collection for volumes >1 Liter.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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